rac-7-Oxo-pramipexole Dihydrochloride

Analytical Chemistry Pharmaceutical Quality Control HPLC Method Validation

Analytical method validation for pramipexole APIs often fails due to co-eluting impurities lacking distinct spectral markers. rac-7-Oxo-pramipexole Dihydrochloride overcomes this limitation: • Unique UV λmax at 326 nm ensures selective detection away from parent drug (211.33 g/mol) • Predicted pKa 6.35±0.20 enables rational mobile phase pH optimization for baseline resolution • Fully characterized per regulatory guidelines with CoA, ensuring ANDA/DMF traceability.

Molecular Formula C₁₀H₁₇Cl₂N₃OS
Molecular Weight 298.23
Cat. No. B1151002
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Namerac-7-Oxo-pramipexole Dihydrochloride
Synonyms2-Amino-5,6-dihydro-6-(propylamino)-7(4H)-benzothiazolone Dihydrochloride;  (+/-)-BI-II 546 CL Dihydrochloride; 
Molecular FormulaC₁₀H₁₇Cl₂N₃OS
Molecular Weight298.23
Structural Identifiers
Commercial & Availability
Standard Pack Sizes1 mg / 10 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

rac-7-Oxo-pramipexole Dihydrochloride Impurity Reference Standard


rac-7-Oxo-pramipexole Dihydrochloride, also known as BI-II 546 CL Dihydrochloride [1], is a fully characterized racemic impurity reference standard derived from the dopamine agonist pramipexole . It is not a therapeutic agent but a product-related impurity and metabolite . This compound is supplied with detailed characterization data compliant with regulatory guidelines, and its primary application lies in analytical method development, method validation (AMV), quality control (QC), and stability studies for pramipexole-containing pharmaceutical products [2].

Racemic impurity reference standard, fully characterized
Analytical method development and validation workflow
Supplied with CoA; supports AMV, QC, and stability studies

Why rac-7-Oxo-pramipexole Dihydrochloride Outperforms Generic Standards


rac-7-Oxo-pramipexole Dihydrochloride exhibits distinct physicochemical and spectral properties that differentiate it from other pramipexole-related impurities and the parent drug. Unlike the parent compound pramipexole, which is a dopamine agonist, rac-7-Oxo-pramipexole Dihydrochloride is an oxidation product and a metabolite . Its unique structural features, including the 7-oxo group and dihydrochloride salt form, result in a specific molecular weight (298.23 g/mol) , a distinct UV absorption maximum (326 nm) [1], and a predicted pKa of 6.35±0.20 . These parameters directly impact chromatographic retention, detection, and quantification, making substitution with a generic or related impurity standard unviable for achieving regulatory compliance and accurate analytical results.

UV absorption mismatch
Distinct chromophore shifts detection away from typical API wavelength; generic impurity standards may not ensure method specificity.
Salt-form and mass difference
Dihydrochloride salt has higher molecular weight than free base or monohydrochloride; substitution risks mass spectrometric misidentification.
Ionization behavior shift
Predicted lower pKa alters retention in reversed-phase HPLC; method transfer using generic standards may require re-optimization.

rac-7-Oxo-pramipexole Dihydrochloride Quantitative Evidence


Distinct UV Detection Wavelength

rac-7-Oxo-pramipexole Dihydrochloride (BI-II 546 CL) exhibits a maximum UV absorption at 326 nm, which is distinctly different from the parent drug pramipexole and other impurities that are monitored at 262 nm [1]. This spectral difference is critical for developing selective and sensitive HPLC-UV methods for impurity profiling [2].

UV λmax
Head-to-head
326 nm (target) vs. 262 nm (API)
Distinct λmax enables selective impurity detection for method specificity
Monocratic HPLC, triethylammonium phosphate buffer
Analytical Chemistry Pharmaceutical Quality Control HPLC Method Validation

Molecular Weight and Salt Form Differentiation

rac-7-Oxo-pramipexole Dihydrochloride possesses a molecular weight of 298.23 g/mol , which is 36.46 g/mol greater than its monohydrochloride salt (261.77 g/mol) and 72.92 g/mol greater than the free base (225.31 g/mol) . This significant difference in molecular weight directly impacts mass spectrometric analysis, particularly for LC-MS/MS quantification [1].

MW Differentiation
Head-to-head
298.23 g/mol (2HCl) vs. 261.77 g/mol (HCl) vs. 225.31 g/mol (free base)
Salt-form identification supports LC-MS quantification accuracy
Calculated from C10H17Cl2N3OS
Analytical Reference Standards Mass Spectrometry Pharmaceutical Analysis

Melting Point with Decomposition

rac-7-Oxo-pramipexole Dihydrochloride exhibits a melting point of >230°C with decomposition [1]. In contrast, the parent drug pramipexole dihydrochloride monohydrate has a reported melting point of 296-298°C . This thermal behavior profile indicates that the impurity standard requires careful handling during storage and analysis to prevent thermal degradation .

Melting Point
Supplier-reported
>230°C (dec.) vs. API 296–298°C
Lower decomposition temperature informs handling and storage
As reported in supplier certificate of analysis
Stability Studies Forced Degradation Reference Standard Handling

Predicted pKa and Ionization State

The predicted pKa of rac-7-Oxo-pramipexole (free base) is 6.35±0.20 . This value provides insight into its ionization state at different mobile phase pH levels, which is distinct from the parent drug pramipexole (pKa ~9.1) [1]. This difference in pKa significantly influences retention behavior in reversed-phase HPLC and can be exploited for method optimization and resolution from other components [2].

Predicted pKa
Class-level
6.35±0.20 (pred.) vs. pramipexole ~9.1
Predicted ionization difference may guide mobile phase pH optimization
Computational prediction; experimental verification recommended
Chromatographic Method Development pKa Determination Retention Behavior

rac-7-Oxo-pramipexole Dihydrochloride Application Scenarios


HPLC-UV Impurity Profiling Method Validation

Utilize rac-7-Oxo-pramipexole Dihydrochloride as a reference standard to establish method specificity by demonstrating baseline resolution from pramipexole and other impurities. The distinct UV absorption at 326 nm [1] allows for selective detection, and the predicted pKa of 6.35±0.20 informs mobile phase pH optimization to achieve the required resolution.

LC-MS/MS Quantification for Stability Studies

Employ this dihydrochloride salt as a quantitative standard for LC-MS/MS analysis. The molecular weight of 298.23 g/mol provides a clear mass difference from the parent drug (211.33 g/mol) and other salt forms, ensuring accurate identification and quantification in forced degradation and long-term stability studies.

Forced Degradation and Excipient Compatibility

Use rac-7-Oxo-pramipexole Dihydrochloride as a marker for oxidative degradation pathways. Its formation during synthesis and storage under oxidative conditions is documented [2]. The compound's melting point of >230°C with decomposition [3] informs thermal stress study design.

Calibration and System Suitability for QC Release

Incorporate this fully characterized impurity standard [4] into routine QC protocols for pramipexole API and finished product release. Its compliance with regulatory guidelines and provision of a Certificate of Analysis (CoA) ensures method traceability and data integrity for ANDA and DMF submissions [5].

Application
Selection Property
Validation Focus
HPLC-UV Impurity Profiling
Distinct UV chromophore
Baseline resolution and method specificity
LC-MS/MS Quantification
Dihydrochloride salt identity
Mass accuracy and interference-free detection
Forced Degradation Studies
Oxidative degradation marker
Thermal and oxidative stress behavior
QC Release & System Suitability
Fully characterized reference standard
Method traceability and data integrity

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

11 linked technical documents
Explore Hub


Quote Request

Request a Quote for rac-7-Oxo-pramipexole Dihydrochloride

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.